![molecular formula C7H8N4 B3377301 6-Methylpyrazolo[1,5-a]pyrimidin-3-amine CAS No. 1281984-43-7](/img/structure/B3377301.png)
6-Methylpyrazolo[1,5-a]pyrimidin-3-amine
Overview
Description
6-Methylpyrazolo[1,5-a]pyrimidin-3-amine is a chemical compound with the CAS Number: 1281984-43-7 . It is also available in the form of a hydrochloride salt with the CAS Number: 1431964-56-5 . The compound has a molecular weight of 184.63 .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidines, the family of compounds to which 6-Methylpyrazolo[1,5-a]pyrimidin-3-amine belongs, has been widely studied . The main synthesis route allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems .Molecular Structure Analysis
The InChI code for 6-Methylpyrazolo[1,5-a]pyrimidin-3-amine hydrochloride is 1S/C7H8N4.ClH/c1-5-2-9-7-6 (8)3-10-11 (7)4-5;/h2-4H,8H2,1H3;1H . This indicates the presence of a pyrazole and a pyrimidine ring in the structure .Physical And Chemical Properties Analysis
6-Methylpyrazolo[1,5-a]pyrimidin-3-amine is a powder at room temperature .Scientific Research Applications
Fluorescent Molecules for Studying Intracellular Processes
Pyrazolo[1,5-a]pyrimidines-based fluorophores are crucial tools for studying the dynamics of intracellular processes . They have been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology and tunable photophysical properties .
Chemosensors
These compounds are also used as chemosensors . The presence of heteroatoms (B, N, O or S) in these compounds makes them potential chelating agents for ions .
Organic Materials
Pyrazolo[1,5-a]pyrimidines-based fluorophores have been used in the progress of organic materials . They have better solubility in green solvents .
Bioimaging Applications
These compounds have been used in bioimaging applications . They have high quantum yields in different solvents and excellent photostability .
Antitubercular Agents
Pyrazolo[1,5-a]pyrimidin-7(4H)-one, a derivative of Pyrazolo[1,5-a]pyrimidine, has been identified as a potential antituberculosis lead . It has shown promising activity against Mycobacterium tuberculosis within macrophages .
Cancer Therapeutics
Pyrazolo[1,5-a]pyrimidines have received major attention in biological applications, with the cancer therapeutics field being the most attractive area . They have been used as lipid droplet biomarkers for HeLa cells (cancer cells) and L929 cells (normal cells) .
Organic Light-Emitting Devices
These compounds have been used in organic light-emitting devices . They have beneficial properties that can raise our standard of living .
Bio-Macromolecular Interactions
Pyrazolo[1,5-a]pyrimidines-based fluorophores have been used in bio-macromolecular interactions . They display advantages over hydrocarbon-based fluorophores .
Future Directions
Pyrazolo[1,5-a]pyrimidines, including 6-Methylpyrazolo[1,5-a]pyrimidin-3-amine, have attracted attention in medicinal chemistry and material science due to their significant photophysical properties . They are being studied for their potential in drug discovery, particularly as antitumor agents and enzymatic inhibitors . Future research will likely focus on further exploring these applications and developing new synthetic routes and functionalizations .
Mechanism of Action
Target of Action
Related pyrazolo[1,5-a]pyrimidine derivatives have been studied for their inhibitory activity against cyclin-dependent kinase 2 (cdk2), a protein crucial for cell cycle regulation .
Mode of Action
It’s known that pyrazolo[1,5-a]pyrimidine derivatives can inhibit cdk2, thereby affecting cell cycle progression . The compound’s interaction with its targets and the resulting changes would need further investigation.
Biochemical Pathways
Given the potential cdk2 inhibitory activity of related compounds, it’s plausible that the compound could affect cell cycle regulation pathways .
Result of Action
Related compounds have shown significant cytotoxic activities against certain cell lines, suggesting potential antitumor activity .
properties
IUPAC Name |
6-methylpyrazolo[1,5-a]pyrimidin-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4/c1-5-2-9-7-6(8)3-10-11(7)4-5/h2-4H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXHIQWZQLXWBTQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=C(C=N2)N)N=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methylpyrazolo[1,5-a]pyrimidin-3-amine | |
CAS RN |
1281984-43-7 |
Source
|
| Record name | 6-methylpyrazolo[1,5-a]pyrimidin-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[(5-Methylpyrimidin-2-yl)sulfanyl]methyl}benzohydrazide](/img/structure/B3377262.png)
![2-[(4-Chlorophenyl)sulfanyl]-4-methylbenzoic acid](/img/structure/B3377273.png)
